Cas no 1040637-19-1 (2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1040637-19-1
• MF: C₂₂H₂₆N₂O₅S
• MW: 430.517244815826
• CID: 5954444
• PubChem ID: 44043156
• Update Time: 2025-05-30

2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• 1040637-19-1
• AKOS024498366
• F5099-0508
• 2-methoxy-4,5-dimethyl-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)benzenesulfonamide

• Inchi： 1S/C22H26N2O5S/c1-14-11-20(28-3)21(12-15(14)2)30(26,27)23-17-7-6-16-8-9-24(18(16)13-17)22(25)19-5-4-10-29-19/h6-7,11-13,19,23H,4-5,8-10H2,1-3H3
• InChI Key： JTPCOBQPSXVOHT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2CCCO2)=O)(=O)=O)=CC(C)=C(C)C=C1OC

Computed Properties

• Exact Mass: 430.15624311g/mol
• Monoisotopic Mass: 430.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Comprehensive Guide to 2-Methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1040637-19-1)

2-Methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1040637-19-1) is a specialized sulfonamide derivative with a unique molecular structure that combines a methoxy-substituted benzene ring and an indole moiety linked via a sulfonamide group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development.

The molecular formula of this compound reflects its complex architecture, featuring a tetrahydrofuran (oxolane) carbonyl group attached to the indole nitrogen, which enhances its binding affinity to specific biological targets. Researchers are particularly interested in its role as a potential enzyme inhibitor or receptor modulator, given its structural similarity to known bioactive molecules.

In recent years, the demand for novel sulfonamide-based compounds like 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide has surged, driven by the growing need for innovative therapeutic agents. This compound is often discussed in the context of targeted drug design and small-molecule therapeutics, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 1040637-19-1 involves multi-step organic reactions, including sulfonylation and amide coupling. Its purity and stability are critical for research applications, making it a subject of interest for analytical chemists and process optimization specialists.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are essential considerations for formulation scientists. These characteristics influence its potential as a drug candidate or research tool in biological assays.

In the broader context of medicinal chemistry, derivatives of 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide are being explored for their interactions with protein targets involved in inflammation, oncology, and metabolic disorders. This aligns with the increasing focus on personalized medicine and the development of next-generation therapeutics.

For researchers and procurement specialists, understanding the supply chain and regulatory status of CAS No. 1040637-19-1 is crucial. The compound is typically available through specialized chemical suppliers who provide high-purity samples for research purposes.

As the field of drug discovery evolves, compounds like 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide continue to play a pivotal role in advancing our understanding of molecular interactions and therapeutic mechanisms. Its unique structure and potential applications make it a valuable asset in both academic and industrial research settings.

Future research directions for this compound may include structure-activity relationship (SAR) studies, in vivo efficacy testing, and formulation development. These investigations could unlock new possibilities for its use in treating complex diseases or as a chemical probe for biological studies.

In conclusion, 2-methoxy-4,5-dimethyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1040637-19-1) represents an exciting area of research at the intersection of medicinal chemistry and pharmaceutical sciences. Its development and application exemplify the ongoing innovation in small-molecule drug discovery and the pursuit of novel therapeutic strategies.